Tangeretin
Tangeretin
Tangeretin is a pentamethoxyflavone flavone with methoxy groups at positions 4', 5, 6 , 7 and 8. It has a role as an antineoplastic agent and a plant metabolite.
Tangeretin, also known as ponkanetin or tangeretin (6ci), belongs to the class of organic compounds known as 8-o-methylated flavonoids. These are flavonoids with methoxy groups attached to the C8 atom of the flavonoid backbone. Thus, tangeretin is considered to be a flavonoid lipid molecule. Tangeretin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, tangeretin is primarily located in the membrane (predicted from logP). Tangeretin can be converted into gardenin b. Tangeretin is a bitter tasting compound that can be found in a number of food items such as broccoli, tea, apple, and parsley. This makes tangeretin a potential biomarker for the consumption of these food products.
Tangeretin, also known as ponkanetin or tangeretin (6ci), belongs to the class of organic compounds known as 8-o-methylated flavonoids. These are flavonoids with methoxy groups attached to the C8 atom of the flavonoid backbone. Thus, tangeretin is considered to be a flavonoid lipid molecule. Tangeretin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, tangeretin is primarily located in the membrane (predicted from logP). Tangeretin can be converted into gardenin b. Tangeretin is a bitter tasting compound that can be found in a number of food items such as broccoli, tea, apple, and parsley. This makes tangeretin a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
481-53-8
VCID:
VC0192479
InChI:
InChI=1S/C20H20O7/c1-22-12-8-6-11(7-9-12)14-10-13(21)15-16(23-2)18(24-3)20(26-5)19(25-4)17(15)27-14/h6-10H,1-5H3
SMILES:
Molecular Formula:
C20H20O7
Molecular Weight:
372.4 g/mol
Tangeretin
CAS No.: 481-53-8
Natural Products
VCID: VC0192479
Molecular Formula: C20H20O7
Molecular Weight: 372.4 g/mol
| CAS No. | 481-53-8 |
|---|---|
| Product Name | Tangeretin |
| Molecular Formula | C20H20O7 |
| Molecular Weight | 372.4 g/mol |
| IUPAC Name | 5,6,7,8-tetramethoxy-2-(4-methoxyphenyl)chromen-4-one |
| Standard InChI | InChI=1S/C20H20O7/c1-22-12-8-6-11(7-9-12)14-10-13(21)15-16(23-2)18(24-3)20(26-5)19(25-4)17(15)27-14/h6-10H,1-5H3 |
| Standard InChIKey | ULSUXBXHSYSGDT-UHFFFAOYSA-N |
| Canonical SMILES | COC1=CC=C(C=C1)C2=CC(=O)C3=C(O2)C(=C(C(=C3OC)OC)OC)OC |
| Melting Point | Mp 154 ° 154°C |
| Physical Description | Solid |
| Description | Tangeretin is a pentamethoxyflavone flavone with methoxy groups at positions 4', 5, 6 , 7 and 8. It has a role as an antineoplastic agent and a plant metabolite. Tangeretin, also known as ponkanetin or tangeretin (6ci), belongs to the class of organic compounds known as 8-o-methylated flavonoids. These are flavonoids with methoxy groups attached to the C8 atom of the flavonoid backbone. Thus, tangeretin is considered to be a flavonoid lipid molecule. Tangeretin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, tangeretin is primarily located in the membrane (predicted from logP). Tangeretin can be converted into gardenin b. Tangeretin is a bitter tasting compound that can be found in a number of food items such as broccoli, tea, apple, and parsley. This makes tangeretin a potential biomarker for the consumption of these food products. |
| Synonyms | 4',5,6,7,8-pentamethoxy-flavone 4',5,6,7,8-pentamethoxyflavone tangeretin tangeritin |
| PubChem Compound | 68077 |
| Last Modified | Nov 11 2021 |
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